Cas no 2229145-96-2 (tert-butyl N-{4-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{4-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate
• CAS No: 2229145-96-2
• MF: C₁₇H₂₆N₂O₃
• MW: 306.399944782257
• CID: 6058468
• PubChem ID: 165622867
• Update Time: 2025-10-30

tert-butyl N-{4-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate
• tert-butyl N-{4-[(4-hydroxypiperidin-4-yl)methyl]phenyl}carbamate
• 2229145-96-2
• EN300-1877746

• Inchi： 1S/C17H26N2O3/c1-16(2,3)22-15(20)19-14-6-4-13(5-7-14)12-17(21)8-10-18-11-9-17/h4-7,18,21H,8-12H2,1-3H3,(H,19,20)
• InChI Key： BTNDGZFOJIHQPL-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC(=CC=2)NC(=O)OC(C)(C)C)CCNCC1

Computed Properties

• Exact Mass: 306.19434270g/mol
• Monoisotopic Mass: 306.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-{4-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{4-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate (CAS No. 2229145-96-2)

The compound tert-butyl N-{4-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate (CAS No. 2229145-96-2) is a specialized carbamate derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a hydroxypiperidine moiety and a tert-butyl carbamate group, makes it a valuable intermediate in drug discovery. Researchers are increasingly interested in this compound due to its role in modulating enzyme inhibition and receptor binding, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

In recent years, the demand for piperidine-based compounds like tert-butyl N-{4-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate has surged, driven by their applications in targeted therapy and precision medicine. This compound’s hydroxyl group enhances its solubility and bioavailability, addressing a common challenge in small-molecule drug development. Its CAS No. 2229145-96-2 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies and medicinal chemistry.

The synthesis of tert-butyl N-{4-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate involves multi-step organic reactions, including Boc protection and reductive amination, which are critical for achieving high purity and yield. Its carbamate linkage provides stability under physiological conditions, making it suitable for prodrug design. Notably, this compound has been explored in neurodegenerative disease research, aligning with the growing focus on Alzheimer’s and Parkinson’s therapeutics.

From an SEO perspective, keywords such as "hydroxypiperidine derivatives", "Boc-protected amines", and "carbamate synthesis" are highly relevant to this compound. Users often search for "tert-butyl N-{4-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate uses" or "CAS 2229145-96-2 suppliers", highlighting its commercial and research appeal. Additionally, its potential in kinase inhibition and GPCR modulation aligns with trends in personalized medicine and AI-driven drug discovery.

In conclusion, tert-butyl N-{4-(4-hydroxypiperidin-4-yl)methylphenyl}carbamate (CAS No. 2229145-96-2) represents a versatile scaffold in modern drug development. Its chemical properties and biological activity make it a focal point for researchers tackling complex diseases. As the pharmaceutical industry advances toward high-throughput screening and computational modeling, this compound’s role is expected to expand further.